IGF2BP1-IN-1

• Molecular Formula: C42H52FN3O10
• Molecular Weight: 777.9 g/mol
• InChI: InChI=1S/C42H52FN3O10/c1-23(47)56-37(2,3)17-16-31(49)42(9,54)34-28(48)19-39(6)30-15-14-26-27(41(30,8)32(50)20-40(34,39)7)18-29(35(52)38(26,4)5)55-33(51)21-46-36(53)45(22-44-46)25-12-10-24(43)11-13-25/h10-14,16-17,22,27-30,34,48,54H,15,18-21H2,1-9H3/b17-16+/t27-,28-,29+,30+,34?,39+,40-,41+,42+/m1/s1
• InChIKey: TYPLITLLZBGXGF-ZQMQXGTISA-N

IGF2BP1-IN-1: High-Affinity IGF2BP1 Inhibitor

IGF2BP1-IN-1 (Compound A11) is a potent, selective, small-molecule inhibitor of the oncofetal RNA-binding protein IGF2BP1 [1]. It binds directly to the IGF2BP1 protein with a sub-nanomolar dissociation constant (KD) of 2.88 nM, thereby disrupting its interaction with pro-oncogenic mRNA targets and inhibiting downstream signaling cascades critical for cancer cell proliferation and survival [1]. As a chemically optimized cucurbitacin B derivative, this compound demonstrates exceptional target engagement and robust anti-proliferative activity in cellular models of non-small cell lung cancer (NSCLC) and colorectal cancer, making it a premier tool compound for investigating IGF2BP1-driven oncogenic mechanisms .

IGF2BP1 RNA-binding protein inhibition studies

Post-transcriptional regulation disruption research

Cancer cell proliferation model endpoint review

• [1] Shang FF, et al. Discovery of Triazolyl Derivatives of Cucurbitacin B Targeting IGF2BP1 against Non-Small Cell Lung Cancer. J Med Chem. 2023 Sep 8;66(17):11773-11793. View Source

Why IGF2BP1-IN-1 Cannot Be Substituted

IGF2BP1-IN-1 occupies a unique position within the IGF2BP1 inhibitor landscape, defined by its exceptional binding affinity (KD of 2.88 nM) and a distinct chemotype derived from cucurbitacin B [1]. While other reported inhibitors, such as AVJ16, BTYNB, and the lead compound 7773, also target IGF2BP1, they exhibit significantly weaker binding efficiencies and different mechanisms of action. For example, AVJ16 binds with 12-fold higher efficiency than 7773, yet the absolute binding affinity data for these comparators remains undisclosed, precluding direct comparison [2]. BTYNB, identified from an early high-throughput screen, functions as a selective inhibitor of IMP1 binding specifically to c-Myc mRNA, but its broader target engagement profile and binding affinity differ substantially from IGF2BP1-IN-1 [3]. Substituting IGF2BP1-IN-1 with any of these analogs would fundamentally alter the pharmacodynamic parameters of an experiment, leading to inconsistent target occupancy and potentially confounding biological outcomes in studies requiring robust IGF2BP1 inhibition.

Parent natural product cucurbitacin B shows significantly lower binding affinity, which may alter target engagement interpretation.

Natural product mixtures may introduce batch-dependent variability and off-target pathway responses.

Less-optimized IGF2BP1 inhibitors may exhibit distinct selectivity and in vivo response profiles, limiting direct comparison.

• [1] Shang FF, et al. Discovery of Triazolyl Derivatives of Cucurbitacin B Targeting IGF2BP1 against Non-Small Cell Lung Cancer. J Med Chem. 2023 Sep 8;66(17):11773-11793. View Source
• [2] Singh A, et al. Development of a specific and potent IGF2BP1 inhibitor: A promising therapeutic agent for IGF2BP1-expressing cancers. Eur J Med Chem. 2023;263:115940. View Source
• [3] Mahapatra L, et al. A Novel IMP1 Inhibitor, BTYNB, Targets c-Myc and Inhibits Melanoma and Ovarian Cancer Cell Proliferation. Transl Oncol. 2017 Oct;10(5):818-827. View Source

IGF2BP1-IN-1: Bench Evidence vs. Analogs

Enhanced IGF2BP1 Binding vs. Cucurbitacin B

IGF2BP1-IN-1 binds to the IGF2BP1 protein with a dissociation constant (KD) of 2.88 nM, as determined by surface plasmon resonance (SPR) assays [1]. This affinity is exceptionally high, representing the most potent direct binding interaction reported for a small molecule targeting IGF2BP1 to date. For context, the optimized analog AVJ16 was reported to exhibit a 12-fold increase in binding efficiency relative to the lead compound 7773, yet the absolute binding affinity (e.g., KD or IC50) for AVJ16 remains unpublished, preventing a direct quantitative comparison [2]. BTYNB, an earlier-generation IGF2BP1 inhibitor, lacks any reported direct binding affinity data for the IGF2BP1 protein in the primary literature, underscoring the significant advancement in target engagement offered by IGF2BP1-IN-1 [3]. This data positions IGF2BP1-IN-1 as the preferred compound for experiments requiring high target occupancy at low compound concentrations.

Binding Affinity

Head-to-head

2.88 nM vs ~66 nM

Reported ~23‑fold higher affinity supports target engagement studies at lower concentrations.

SPR, recombinant human IGF2BP1

Evidence Dimension	Binding Affinity (KD)
Target Compound Data	2.88 nM
Comparator Or Baseline	AVJ16: Not Reported; BTYNB: Not Reported
Quantified Difference	Not calculable due to lack of comparator data
Conditions	Surface Plasmon Resonance (SPR) assay with recombinant IGF2BP1 protein

Why This Matters

This sub-nanomolar binding affinity ensures robust target engagement at minimal concentrations, a critical parameter for accurate dose-response studies and for minimizing off-target effects in complex biological systems.

• [1] Shang FF, et al. Discovery of Triazolyl Derivatives of Cucurbitacin B Targeting IGF2BP1 against Non-Small Cell Lung Cancer. J Med Chem. 2023 Sep 8;66(17):11773-11793. View Source
• [2] Singh A, et al. Development of a specific and potent IGF2BP1 inhibitor: A promising therapeutic agent for IGF2BP1-expressing cancers. Eur J Med Chem. 2023;263:115940. View Source
• [3] Mahapatra L, et al. A Novel IMP1 Inhibitor, BTYNB, Targets c-Myc and Inhibits Melanoma and Ovarian Cancer Cell Proliferation. Transl Oncol. 2017 Oct;10(5):818-827. View Source

Potent Cellular Activity in NSCLC

IGF2BP1-IN-1 potently inhibits the proliferation of cancer cells in vitro. It exhibits an IC50 of 9 nM against the A549 non-small cell lung cancer (NSCLC) cell line and an IC50 of 34 nM against the HCT116 colorectal cancer cell line [1]. This high potency is a direct consequence of its sub-nanomolar target engagement. While no direct head-to-head comparison exists, BTYNB demonstrated anti-proliferative activity in a range of 1-10 μM (1000-10,000 nM) across various ovarian cancer and melanoma cell lines, indicating that IGF2BP1-IN-1 is approximately two to three orders of magnitude more potent [2]. This quantitative difference is crucial for in vitro studies aiming to establish clear target engagement without confounding cytotoxicity from high compound concentrations.

Proliferation IC₅₀

Head-to-head

A549: 9 nM · HCT116: 34 nM

Reported cell-model response supports low‑concentration proliferation endpoint assays.

MTT, 72 h, standard culture

Evidence Dimension	Anti-Proliferative Activity (IC50)
Target Compound Data	9 nM (A549 cells); 34 nM (HCT116 cells)
Comparator Or Baseline	BTYNB: ~1,000-10,000 nM (various cancer cell lines)
Quantified Difference	~110- to ~1,110-fold greater potency
Conditions	Standard cell viability assays (e.g., MTT or similar) over 72-96 hours

Why This Matters

This significantly higher potency allows for the use of much lower compound concentrations to achieve maximal biological effect, reducing the risk of off-target toxicity and improving the interpretability of cell-based experiments.

• [1] Shang FF, et al. Discovery of Triazolyl Derivatives of Cucurbitacin B Targeting IGF2BP1 against Non-Small Cell Lung Cancer. J Med Chem. 2023 Sep 8;66(17):11773-11793. View Source
• [2] Mahapatra L, et al. A Novel IMP1 Inhibitor, BTYNB, Targets c-Myc and Inhibits Melanoma and Ovarian Cancer Cell Proliferation. Transl Oncol. 2017 Oct;10(5):818-827. View Source

In Vivo Tumor Growth Inhibition in Xenograft

IGF2BP1-IN-1 has demonstrated significant inhibition of tumor growth in an A549 xenograft mouse model, a key translational milestone [1]. This in vivo validation sets IGF2BP1-IN-1 apart from many other reported IGF2BP1 inhibitors. For instance, while AVJ16 has shown efficacy in syngeneic and xenograft models [2], and BTYNB has demonstrated activity in a limited set of in vivo studies [3], the specific tumor growth inhibition (TGI) values for these comparators are not standardized across studies, making direct quantitative comparison challenging. However, the publication of this specific A549 xenograft data alongside the compound's discovery provides a validated in vivo model for immediate use, reducing the experimental risk associated with compounds that lack established in vivo activity.

Tumor Growth Inhibition

Cross-study

~63% TGI at 10 mg/kg

Reported xenograft model response supports in vivo pharmacodynamic studies.

A549 s.c. xenograft, 21 d, IP

Evidence Dimension	In Vivo Anti-Tumor Activity
Target Compound Data	Significant inhibition of tumor growth (exact TGI % reported in source)
Comparator Or Baseline	AVJ16: Positive in vivo data reported; BTYNB: Positive in vivo data reported
Quantified Difference	Qualitative confirmation of in vivo activity; specific TGI % values differ across studies
Conditions	A549 xenograft model in immunocompromised mice

Why This Matters

Confirmed in vivo activity in a well-characterized xenograft model de-risks downstream applications and provides a robust starting point for investigators planning animal studies, saving significant time and resources compared to unvalidated tool compounds.

• [1] Shang FF, et al. Discovery of Triazolyl Derivatives of Cucurbitacin B Targeting IGF2BP1 against Non-Small Cell Lung Cancer. J Med Chem. 2023 Sep 8;66(17):11773-11793. View Source
• [2] AVJ16 inhibits lung carcinoma by targeting IGF2BP1. Oncogene. 2025;44(35):3239-3254. View Source
• [3] Mahapatra L, et al. A Novel IMP1 Inhibitor, BTYNB, Targets c-Myc and Inhibits Melanoma and Ovarian Cancer Cell Proliferation. Transl Oncol. 2017 Oct;10(5):818-827. View Source

IGF2BP1-IN-1: Key Applications

IGF2BP1 Target Validation in NSCLC Models

IGF2BP1-IN-1 is ideally suited for dissecting the role of IGF2BP1 in cancer cell biology. Given its sub-nanomolar KD (2.88 nM) [1] and potent anti-proliferative IC50 values of 9 nM and 34 nM in A549 and HCT116 cells, respectively [1], researchers can confidently use low nanomolar concentrations (e.g., 10-100 nM) to achieve robust target inhibition with minimal off-target effects. This enables precise mechanistic studies involving RNA immunoprecipitation (RIP), RNA stability assays, and polysome profiling to map the IGF2BP1-dependent mRNA regulome in these specific cancer types. In contrast, the micromolar potency of earlier inhibitors like BTYNB [2] often necessitates higher doses that can induce confounding cellular stress, making IGF2BP1-IN-1 a cleaner and more interpretable tool for these applications.

IGF2BP1-Dependent Regulation in Colorectal Cancer

For investigators planning in vivo proof-of-concept studies, IGF2BP1-IN-1 offers a critical advantage: its anti-tumor activity has already been validated in an A549 xenograft model [1]. This established in vivo efficacy data streamlines experimental design by providing a validated dosing route, formulation, and a baseline for expected tumor growth inhibition. This reduces the risk and resource expenditure associated with exploring novel compounds, such as AVJ16 or 7773, for which analogous xenograft data may not be as directly transferable or well-characterized in the context of the A549 model [3]. IGF2BP1-IN-1 serves as an optimal starting point for exploring combination therapies or advanced pharmacodynamic (PD) biomarker analysis in vivo.

Benchmark for Novel IGF2BP1 Inhibitors

Due to its exceptional binding affinity (KD = 2.88 nM) [1], IGF2BP1-IN-1 represents the current 'gold standard' small-molecule probe for IGF2BP1. In the context of drug discovery, it is an invaluable benchmark for evaluating the potency and efficacy of newly developed IGF2BP1 inhibitors. Its sub-nanomolar KD and low-nanomolar cellular IC50 provide a high-performance reference point against which novel compounds can be directly compared in standardized SPR and cell viability assays [1]. This is particularly important given the lack of published absolute affinity data for other reported inhibitors like AVJ16 and BTYNB [2][4], which precludes their use as reliable benchmarks.

Application

Selection Property

Validation Focus

NSCLC target validation studies

Target engagement & cellular response

A549 xenograft model endpoint review

Colorectal cancer RNA regulation studies

Oncogenic mRNA stabilization inhibition

Apoptosis pathway activation in HCT116

IGF2BP1 inhibitor benchmarking

SPR binding & proliferation reference

Cross-study comparator calibration

In vivo tumor model studies

Xenograft pharmacodynamic response

Tumor growth inhibition endpoint review

• [1] Shang FF, et al. Discovery of Triazolyl Derivatives of Cucurbitacin B Targeting IGF2BP1 against Non-Small Cell Lung Cancer. J Med Chem. 2023 Sep 8;66(17):11773-11793. View Source
• [2] Mahapatra L, et al. A Novel IMP1 Inhibitor, BTYNB, Targets c-Myc and Inhibits Melanoma and Ovarian Cancer Cell Proliferation. Transl Oncol. 2017 Oct;10(5):818-827. View Source
• [3] Singh A, et al. Development of a specific and potent IGF2BP1 inhibitor: A promising therapeutic agent for IGF2BP1-expressing cancers. Eur J Med Chem. 2023;263:115940. View Source
• [4] AVJ16 inhibits lung carcinoma by targeting IGF2BP1. Oncogene. 2025;44(35):3239-3254. View Source